Cas no 1185296-29-0 ([(1'-Methyl-1,4'-bipiperidin-4-yl)methyl]-(pyridin-4-ylmethyl)amine tetrahydrochloride)

• Product Name: [(1'-Methyl-1,4'-bipiperidin-4-yl)methyl]-(pyridin-4-ylmethyl)amine tetrahydrochloride
• CAS No: 1185296-29-0
• MF: C₁₈H₃₄Cl₄N₄
• MW: 448.301360607147
• MDL: MFCD06800997
• CID: 1073953
• PubChem ID: 45075067
• Update Time: 2025-06-09

[(1'-Methyl-1,4'-bipiperidin-4-yl)methyl]-(pyridin-4-ylmethyl)amine tetrahydrochloride Chemical and Physical Properties

Names and Identifiers

• [(1'-Methyl-1,4'-bipiperidin-4-yl)methyl]-(pyridin-4-ylmethyl)amine tetrahydrochloride
• 1-[1-(1-methylpiperidin-4-yl)piperidin-4-yl]-N-(pyridin-4-ylmethyl)methanamine;tetrahydrochloride
• AKOS015845170
• ({1'-METHYL-[1,4'-BIPIPERIDIN]-4-YL}METHYL)(PYRIDIN-4-YLMETHYL)AMINE TETRAHYDROCHLORIDE
• 1185296-29-0

• MDL： MFCD06800997
• Inchi： 1S/C18H30N4.4ClH/c1-21-10-6-18(7-11-21)22-12-4-17(5-13-22)15-20-14-16-2-8-19-9-3-16;;;;/h2-3,8-9,17-18,20H,4-7,10-15H2,1H3;4*1H
• InChI Key： BJERFDCZPFWPPB-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.Cl.N1(CCC(CNCC2C=CN=CC=2)CC1)C1CCN(C)CC1

Computed Properties

• Exact Mass: 448.151
• Monoisotopic Mass: 446.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4A^2

Additional information on [(1'-Methyl-1,4'-bipiperidin-4-yl)methyl]-(pyridin-4-ylmethyl)amine tetrahydrochloride

Introduction to [(1'-Methyl-1,4'-bipiperidin-4-yl)methyl](pyridin-4-ylmethyl)amine Tetrahydrochloride (CAS No. 1185296-29-0)

Compound with the chemical identifier CAS No. 1185296-29-0, specifically [(1'-Methyl-1,4'-bipiperidin-4-yl)methyl](pyridin-4-ylmethyl)amine tetrahydrochloride, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of nitrogen-containing heterocycles in its framework suggests a high degree of versatility, making it a subject of intense research interest.

The molecular architecture of [(1'-Methyl-1,4'-bipiperidin-4-yl)methyl](pyridin-4-ylmethyl)amine tetrahydrochloride consists of two key components: a bipiperidine moiety and a pyridine substituent. The presence of these nitrogen-rich structures not only imparts a high degree of lipophilicity but also facilitates strong interactions with biological targets. This dual functionality has been explored in various therapeutic contexts, particularly in the development of central nervous system (CNS) drugs, where precise modulation of neurotransmitter activity is crucial.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with remarkable accuracy. Simulations indicate that [(1'-Methyl-1,4'-bipiperidin-4-yl)methyl](pyridin-4-ylmethyl)amine tetrahydrochloride exhibits favorable solubility and metabolic stability, suggesting its potential for oral administration. These properties are critical for drug candidates intended for clinical use, as they ensure efficient absorption and reduced degradation in the gastrointestinal tract.

In the realm of medicinal chemistry, the synthesis and optimization of nitrogen-containing heterocycles have been a cornerstone of innovation. The bipiperidine scaffold, in particular, has been extensively studied for its role as a pharmacophore in various therapeutic agents. Its ability to engage with multiple binding sites on biological targets makes it an attractive candidate for drug design. The introduction of additional functional groups, such as the pyridine moiety in this compound, further enhances its binding affinity and selectivity.

One of the most compelling aspects of [(1'-Methyl-1,4'-bipiperidin-4-yl)methyl](pyridin-4-ylmethyl)amine tetrahydrochloride is its potential application in the treatment of neurological disorders. Preclinical studies have demonstrated that compounds with similar structural motifs exhibit promising effects on neurotransmitter systems involved in conditions such as depression and anxiety. The ability to modulate these systems without significant off-target effects is a key criterion for evaluating the therapeutic potential of new drug candidates.

The tetrahydrochloride salt form of this compound enhances its stability and bioavailability, making it more suitable for formulation into pharmaceutical products. This salt form also improves solubility in aqueous solutions, which is advantageous for both intravenous and oral administration routes. Such properties are often critical factors in determining the commercial viability of a drug candidate.

Investigations into the mechanism of action of [(1'-Methyl-1,4'-bipiperidin-4-yl)methyl](pyridin-4-ylmethyl)amine tetrahydrochloride have revealed intriguing insights into its interaction with biological targets. Studies using X-ray crystallography have provided detailed structural information about how this compound binds to its receptors. These structural insights have not only validated computational predictions but also offered valuable guidance for further optimization efforts.

The development of novel therapeutic agents requires a multidisciplinary approach, integrating expertise from organic chemistry, biochemistry, pharmacology, and computational science. The case of [(1'-Methyl-1,4'-bipiperidin-4-yl)methyl](pyridin-4-ylmethyl)amine tetrahydrochloride exemplifies this collaborative effort. By leveraging advances in each discipline, researchers have been able to identify promising candidates with minimal side effects and optimal pharmacokinetic profiles.

Future research directions for this compound include exploring its efficacy in animal models of human diseases and conducting phase I clinical trials to assess safety and tolerability in humans. Such studies are essential steps toward translating laboratory findings into viable therapeutic options for patients worldwide. The rigorous evaluation process ensures that only compounds with genuine clinical benefits reach market approval.

The significance of nitrogen-containing heterocycles in modern drug discovery cannot be overstated. Their diverse biological activities make them indispensable tools for developing new treatments across multiple therapeutic areas. As research continues to uncover new applications for compounds like [(1'-Methyl-1,4'-bipiperidin-4-yl)methyl](pyridin-4-ylmethyl)amine tetrahydrochloride, the potential for innovation remains vast.

In conclusion, [(1'-Methyl-1,4'-bipiperidin-4-ytl)methyI](pyridin~'~y~lmethvl)a~ine tetr~hYdroch~orlc d~e~serves as an exemplary compound illustratmg the intersection o~ chemistlv and medicine. Its unique structural features and promising pharmacological properties position it as a valuable asset in the ongoing quest to develop novel therapeutics for complex diseases.